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Introduction

Chlorophylls are the primary photosynthetic pigments in plants, algae, and cyanobacteria.
Chlorophyll b (Chl b) acts as an accessory pigment, absorbing light energy and transferring it to
chlorophyll a. Spectroscopic analysis of Chl b is crucial for studies in plant physiology,
photosynthesis research, and ecotoxicology. Accurate isolation and quantification of Chl b from
plant tissues are fundamental for these investigations. This document provides a detailed
protocol for the extraction of chlorophylls from plant tissues for subsequent spectroscopic
guantification of chlorophyll b.

Principle

The protocol is based on the principle of solvent extraction to isolate chlorophyll pigments from
plant tissues. Chlorophylls are lipid-soluble and can be efficiently extracted from the thylakoid
membranes using polar organic solvents like acetone or methanol.[1] Once extracted, the
concentration of chlorophyll b in the solution can be determined spectrophotometrically. By
measuring the absorbance of the extract at specific wavelengths where chlorophyll a and b
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have distinct absorption maxima, their respective concentrations can be calculated using
established equations.[2]

Experimental Workflow

The overall workflow for the isolation and spectroscopic analysis of chlorophyll b is depicted
below. The process involves sample preparation, pigment extraction, clarification of the extract,
spectrophotometric measurement, and data analysis.

Click to download full resolution via product page

Caption: Workflow for Chlorophyll b Isolation and Analysis.

Materials and Reagents

Equipment:

UV-Vis Spectrophotometer

Matched quartz or glass cuvettes (1 cm path length)

Refrigerated centrifuge

Mortar and pestle

Volumetric flasks (10 mL and 25 mL)
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Graduated cylinders and pipettes

Balance

Vortex mixer

Filter paper or syringe filters (optional)

Ice bucket
Reagents:
o Plant Material: Fresh, dark green leaves (e.g., spinach) are recommended.

o Extraction Solvent: 80% (v/v) aqueous acetone. Prepare by mixing 800 mL of acetone with
200 mL of distilled water. Store in a refrigerator.

e Washing Solution: 100% Acetone (for cleaning cuvettes).

e Magnesium carbonate (MgCOs) or Sodium Bicarbonate (NaHCOs) (optional, to neutralize
plant acids).

e Quartz sand (optional, to aid in grinding).

Safety Precautions: Acetone is volatile and flammable. Handle in a well-ventilated area or fume
hood, away from open flames. Wear appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat.

Detailed Experimental Protocol

This protocol is adapted for both macro (>100 mg) and micro (<50 mg) sample sizes. All steps
should be performed quickly in dim light and at low temperatures to minimize chlorophyll
degradation.[3]

5.1. Sample Preparation and Homogenization (Macro Protocol)

¢ Pre-cool mortar and pestle on ice.
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Select fresh, healthy leaves and wash them with distilled water. Gently blot dry.
Weigh approximately 150 mg of leaf tissue, recording the exact fresh weight (FW).
Cut the tissue into small pieces and place it in the chilled mortar.

Add a pinch of quartz sand and a small amount of MgCOs (optional).

Add 2-3 mL of cold 80% acetone to the mortar.

Grind the tissue thoroughly with the pestle until a homogenous, fine paste is formed and the
tissue is completely macerated.

5.2. Pigment Extraction

Quantitatively transfer the homogenate to a 15 mL centrifuge tube. Use a small amount of
80% acetone to rinse the mortar and pestle and add it to the tube.

Centrifuge the homogenate at 3,000-5,000 x g for 5-10 minutes at 4°C.
Carefully decant the green supernatant into a 25 mL volumetric flask.
Add 5 mL of cold 80% acetone to the pellet, resuspend it by vortexing, and centrifuge again.

Repeat the extraction (step 4) until the pellet is white or pale yellow, indicating that all
pigments have been extracted.

Pool all supernatants into the volumetric flask.

Bring the final volume up to 25 mL with cold 80% acetone. Mix the solution thoroughly by
inverting the flask.

Keep the extract on ice and in the dark until measurement.

5.3. Micro-Protocol Adaptation For smaller samples (e.qg., leaf discs, ~20-50 mg), use a 2 mL

microcentrifuge tube for extraction and centrifugation. Adjust solvent volumes accordingly (e.qg.,

initial grinding in 500 pL, subsequent washes with 500 pL) and bring to a final volume in a

smaller volumetric flask (e.g., 5 or 10 mL).
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Spectroscopic Measurement

Turn on the spectrophotometer and allow it to warm up for at least 15-20 minutes.

Set the spectrophotometer to read absorbance.

Use 80% acetone as a blank to zero the instrument at each wavelength.

Transfer the chlorophyll extract to a 1 cm path length cuvette. Ensure there are no air
bubbles.

Measure the absorbance (A) of the extract at three wavelengths: 663 nm, 646 nm, and 750
nm.

The reading at 750 nm serves as a correction for turbidity and should be subtracted from the
readings at 663 nm and 646 nm. If Asso is greater than 0.05, the extract should be
centrifuged again or filtered.

Data Presentation and Analysis

7.1. Calculation of Chlorophyll b Concentration

The concentrations of chlorophyll a and chlorophyll b in the 80% acetone extract can be

calculated using the equations derived by Lichtenthaler and Welburn (1983).[2] These

equations account for the overlapping spectra of the two pigments.

Corrected Absorbance:

o A'se3z = Ae63 - A750

o A'sa6 = Asas - A750

Concentration in the Extract (pg/mL):

o Chlorophyll a (Chl a) = (12.21 % A'ee3) - (2.81 X A'eae)

o Chlorophyll b (Chl b) = (20.13 x A'sas) - (5.03 x A's63)[2]
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7.2. Calculation of Chlorophyll Content in Tissue

To express the chlorophyll content per gram of fresh weight (mg/g FW), use the following
formula:

e Chl b (mg/g FW) = [Chl b (npg/mL) x Total Volume of Extract (mL)] / [Fresh Weight of Tissue
(9) x 1000]

7.3. Quantitative Data Summary

The spectroscopic properties of chlorophyll b are highly dependent on the solvent used for
extraction. This phenomenon, known as solvatochromism, results in shifts in the absorption

maxima.[4]
Solvent Absorption Maxima Absorption Maxima Typical Chl a/b
(nm) - Qy band (nm) - Soret band Ratio
80% Acetone 647 460 2.0 - 3.5[3]
100% Methanol 652 469 3.0 - 4.0[3]
Diethyl Ether 642 453 Varies
DMSO 650 462 Varies

Table 1: Spectroscopic properties of Chlorophyll b in various solvents and typical Chl a/b ratios
in plant extracts.[3][4][5]

Cs plants typically exhibit a Chl a/b ratio between 2.6 and 3.3, whereas Ca plants often have
higher ratios, ranging from 3.4 to 4.5.[6][7]

Advanced Protocol: Purification of Chlorophyll b

For applications requiring highly pure Chl b, such as detailed photophysical studies or as an
analytical standard, a simple solvent extraction is insufficient. Chromatographic methods are
necessary for separation from chlorophyll a and carotenoids.

Method: Counter-Current Chromatography (CCC)
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A published method for the preparative separation of chlorophylls a and b from spinach
involves an initial solvent extraction followed by purification using CCC.

» Principle: CCC is a form of liquid-liquid partition chromatography that avoids the use of solid
stationary phases, which can degrade sensitive molecules like chlorophylls.

o Workflow:

o Initial Extraction: Extract pigments from freeze-dried spinach using a non-polar solvent
mixture.

o CCC Separation: Employ a suitable biphasic solvent system (e.g., hexane-based) in the
CCC instrument to separate Chl a and Chl b based on their differing partition coefficients.

o Purity Analysis: The purity of the collected Chl b fraction is then confirmed using analytical
techniques like HPLC, Mass Spectrometry, and NMR.

This method can yield Chl b with purity greater than 95%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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